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Compound of Interest

Compound Name: Cfm 1571 hydrochloride

Cat. No.: B571468

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the in vitro pharmacological profile of
Cfm 1571 hydrochloride, a stimulator of the nitric oxide receptor, soluble guanylate cyclase
(sGC). The information presented herein is intended for research, scientific, and drug
development professionals.

Quantitative Bioactivity of Cfm 1571 Hydrochloride

Cfm 1571 hydrochloride has been characterized by its dual activity as a stimulator of sGC
and an inhibitor of platelet aggregation. The key quantitative metrics for these activities, the
EC50 and IC50 values, are summarized in the table below.
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Parameter Value (pM)

Description

EC50 5.49[1][2][3][4]

The concentration of Cfm 1571
hydrochloride that produces a
half-maximal activation of
soluble guanylate cyclase
(sGCO).

IC50 2.84[1][2][3][4]

The concentration of Cfm 1571
hydrochloride that causes a
half-maximal inhibition of
collagen-stimulated platelet

aggregation.

Mechanism of Action: Soluble Guanylate Cyclase

(sGC) Stimulation

Cfm 1571 hydrochloride exerts its primary pharmacological effect through the direct
stimulation of soluble guanylate cyclase (sGC), a key enzyme in the nitric oxide (NO) signaling
pathway.[3] sSGC is a heterodimeric protein that, upon activation, catalyzes the conversion of
guanosine triphosphate (GTP) to cyclic guanosine monophosphate (cGMP). cGMP acts as a

second messenger, mediating a variety of physiological responses, including smooth muscle

relaxation, vasodilation, and inhibition of platelet aggregation.

The following diagram illustrates the signaling pathway of sGC and the role of Cfm 1571.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Cfm 1571 Hydrochloride: A Technical Guide to its In
Vitro Activity]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b571468#cfm-1571-hydrochloride-ec50-and-ic50-
values]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Address: 3281 E Guasti Rd
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